4-Propyl-4H-1,2,4-triazole-3-thiol
Overview
Description
Scientific Research Applications
Synthesis and Structural Features
4-Propyl-4H-1,2,4-triazole-3-thiol derivatives are synthesized for various applications. A study by Aksyonova-Seliuk, Panasenko, and Knysh (2018) focused on synthesizing derivatives of 4-amino-5-(4-(tert-butyl)phenyl)-4H-1,2,4-triazoles-3-thiol, investigating their physical and chemical properties for potential biologically active substances (Aksyonova-Seliuk, Panasenko, & Knysh, 2018).
Antitumor Activity
Ovsepyan, Dilanyan, Arsenyan, Muradyan, Minasyan, and Melik-Ohanjanyan (2018) synthesized 3,4-Substituted-(4H)-1,2,4-triazole-5-thiols for studying their antitumor properties, highlighting the biological significance of 1,2,4-triazole derivatives (Ovsepyan et al., 2018).
Corrosion Inhibition
Triazole derivatives, including those related to this compound, have been studied for their corrosion inhibition properties. Quraishi and Jamal (2002) investigated the influence of fatty acid triazoles on the corrosion of mild steel, demonstrating the potential industrial applications of these compounds (Quraishi & Jamal, 2002).
Antimicrobial Activity
Research by Martin (2020) synthesized novel 1,2,4-triazoles and evaluated their antimicrobial activity, indicating the potential use of these compounds in developing new antimicrobial agents (Martin, 2020).
Synthesis and Physicochemical Properties
Kravchenko, Panasenko, and Knysh (2018) focused on the synthesis and research of derivatives of 4-amino-5-methyl-4H-1,2,4-triazole-3-thiol, looking at their antimicrobial, act-protective, antioxidative, and hypolipidemic activities, which is significant for pharmaceutical applications (Kravchenko, Panasenko, & Knysh, 2018).
Electrochemical Studies
Chauhan, Quraishi, Carrière, Seyeux,Marcus, and Singh (2019) conducted a study on 4-amino-5-methyl-4H-1,2,4-triazole-3-thiol, examining it as a corrosion inhibitor for copper. This study involved electrochemical impedance spectroscopy and potentiodynamic polarization, highlighting the compound's potential in materials science and corrosion prevention (Chauhan et al., 2019).
Biological Activity Prediction
Srivastava et al. (2016) explored the biological activity of 4-Amino-3-(4-hydroxybenzyl)-1H-1,2,4-triazole-5(4H)-thione and its tautomers. Using density functional theory (DFT) and various spectroscopic methods, they predicted the compound's biological activities, such as potential inhibition of cyclin-dependent kinase 5 enzyme, demonstrating the importance of these compounds in drug discovery (Srivastava et al., 2016).
Properties
IUPAC Name |
4-propyl-1H-1,2,4-triazole-5-thione | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9N3S/c1-2-3-8-4-6-7-5(8)9/h4H,2-3H2,1H3,(H,7,9) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CCHHCDJJRLONST-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1C=NNC1=S | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9N3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701244957 | |
Record name | 2,4-Dihydro-4-propyl-3H-1,2,4-triazole-3-thione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701244957 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
143.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
27105-99-3 | |
Record name | 2,4-Dihydro-4-propyl-3H-1,2,4-triazole-3-thione | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=27105-99-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,4-Dihydro-4-propyl-3H-1,2,4-triazole-3-thione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701244957 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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